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Compound of Interest

Compound Name: Methyl 3,5-dinitrobenzoate

Cat. No.: B189381

An In-depth Technical Guide to the Safe Handling of Methyl 3,5-Dinitrobenzoate

This guide provides comprehensive safety data and handling protocols for methyl 3,5-
dinitrobenzoate, tailored for researchers, scientists, and professionals in drug development.
Adherence to these guidelines is crucial for ensuring personnel safety and maintaining a
secure laboratory environment.

Hazard Identification and Classification

Methyl 3,5-dinitrobenzoate is classified as harmful if swallowed.[1][2] It is essential to
understand its specific hazards to implement appropriate safety measures.

Table 1: GHS Hazard Classification

. Hazard ] ]
Classification Category Signal Word Pictogram
Statement

| Acute Toxicity, Oral | Category 4 | H302: Harmful if swallowed | Warning | GHS07
(Exclamation Mark) |

Source:[1][2][3]

The hazard identification and communication process follows a clear logical flow, as illustrated
below.
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Preventive and Response Actions
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mandates

» | Disposal (P501)
™| - Dispose of safely

Click to download full resolution via product page

Caption: Logical flow from GHS classification to precautionary actions for methyl 3,5-
dinitrobenzoate.

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is a prerequisite for its safe
handling and storage.

Table 2: Physicochemical Data for Methyl 3,5-Dinitrobenzoate
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Property Value
Identifiers

CAS Number 2702-58-1[4][5]
EC Number 220-289-9[3][4]

Molecular Formula

CsHeN206[2][5]

Molecular Weight

226.14 g/mol [2][4]

Physical Properties

Appearance Off-white powder/solid[6][7]
Melting Point 107 - 109 °C[3][4][6][8]

Boiling Point 367.74 °C[7]

Density 1.6136 g/cm3[7]

Solubility Soluble in chloroform, methanol[7]

Safety Properties

Flash Point

Not applicable[3]

| Autoignition Temperature | Not applicable[6] |

Experimental Protocols: Safe Handling and Storage

Proper handling and storage are critical to minimize exposure and prevent accidents.

Engineering Controls

e Ventilation: Always handle methyl 3,5-dinitrobenzoate in a well-ventilated area.[1][9] For

procedures that may generate dust, a chemical fume hood is required.

General Handling Protocols

» Preparation: Before use, review the Safety Data Sheet (SDS).[10] Ensure all necessary

personal protective equipment (PPE) is available and in good condition.

© 2025 BenchChem. All rights reserved.

3/12 Tech Support


https://www.sigmaaldrich.com/US/en/product/aldrich/386367
https://webbook.nist.gov/cgi/cbook.cgi?ID=2702-58-1
https://www.sigmaaldrich.com/JP/ja/product/sial/94681
https://www.sigmaaldrich.com/US/en/product/aldrich/386367
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3_5-dinitrobenzoate
https://webbook.nist.gov/cgi/cbook.cgi?ID=2702-58-1
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3_5-dinitrobenzoate
https://www.sigmaaldrich.com/US/en/product/aldrich/386367
https://www.fishersci.nl/store/msds?partNumber=11418820&countryCode=NL&language=en
https://britiscientific.com/product-detail/methyl-3-5-dinitrobenzoate-1gm/brisku-bs14128
https://www.sigmaaldrich.com/JP/ja/product/sial/94681
https://www.sigmaaldrich.com/US/en/product/aldrich/386367
https://www.fishersci.nl/store/msds?partNumber=11418820&countryCode=NL&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8690724.htm
https://britiscientific.com/product-detail/methyl-3-5-dinitrobenzoate-1gm/brisku-bs14128
https://britiscientific.com/product-detail/methyl-3-5-dinitrobenzoate-1gm/brisku-bs14128
https://britiscientific.com/product-detail/methyl-3-5-dinitrobenzoate-1gm/brisku-bs14128
https://www.sigmaaldrich.com/JP/ja/product/sial/94681
https://www.fishersci.nl/store/msds?partNumber=11418820&countryCode=NL&language=en
https://www.benchchem.com/product/b189381?utm_src=pdf-body
https://www.echemi.com/sds/methyl35-dinitrobenzoate-pid_Seven17780.html
https://www.fishersci.com/store/msds?partNumber=AAB22973&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Dispensing: Avoid the formation of dust during handling.[1][9] Use non-sparking tools to
prevent ignition sources.[1]

» During Use: Avoid contact with skin, eyes, and clothing.[6][9] Do not eat, drink, or smoke in
the work area.[6]

e Post-Handling: Wash hands and any exposed skin thoroughly after handling. Clean the work
area to remove any residual contamination.

Storage Protocols

o Store in a dry, cool, and well-ventilated place.[6][9]
o Keep containers tightly closed to prevent contamination.[6][9]

» Store away from incompatible materials, such as strong bases.[11]
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Caption: Standard workflow for handling solid chemicals like methyl 3,5-dinitrobenzoate in a
laboratory.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent direct contact with the chemical.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Rationale

Tightly fitting safety

oggles or glasses with
=Pl < Protects against dust

Eye/Face side-shields conforming to .
particles and splashes.
EN166 (EU) or NIOSH (US).
[1]
Impervious protective gloves Prevents skin contact. Gloves
Skin and clothing. Long-sleeved lab  should be inspected before
coat.[1][6] use.[6][12]

| Respiratory | Not required under normal use with adequate ventilation.[6][9] Use a full-face
respirator if dust is generated or exposure limits are exceeded.[1] | Prevents inhalation of
harmful dust. |

Emergency Procedures

Preparedness for emergencies is a key component of laboratory safety.

First-Aid Measures

« If Inhaled: Move the person to fresh air.[1]

¢ In Case of Skin Contact: Immediately remove contaminated clothing and wash the skin with
plenty of water.[1]

¢ In Case of Eye Contact: Rinse the eyes cautiously with water for at least 15 minutes.[1][6]
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 If Swallowed: Rinse mouth with water.[1] Get medical help.[1] Do not induce vomiting.

Accidental Release Measures

e Personal Precautions: Ensure adequate ventilation and wear appropriate PPE.[9] Evacuate
personnel from the spill area if necessary.[1]

» Containment: Prevent the chemical from entering drains.[1][8]

¢ Cleaning: Carefully sweep up the spilled solid, avoiding dust generation.[8][9] Place the
material into a suitable, labeled container for disposal.[9]

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[6][13]

» Specific Hazards: Thermal decomposition can release irritating gases and vapors.[6][13]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[6][13]
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Caption: Emergency response flowchart for a chemical spill of methyl 3,5-dinitrobenzoate.
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Toxicological and Ecological Information

The available data on the toxicological and ecological effects of methyl 3,5-dinitrobenzoate is
limited.

Toxicological Data

The primary known toxicological effect is acute oral toxicity.[1][2] For many other endpoints,
data is not available, and the chemical's properties have not been thoroughly investigated.

Table 4: Summary of Toxicological Effects

Effect Result

Acute Toxicity

Oral Harmful if swallowed (Category 4)[1][2]
Dermal No data available[6]

Inhalation No data available[6]

Other Health Effects

Skin Corrosion/Irritation No data available[6]
Serious Eye Damage/Irritation No data available[6]
Respiratory or Skin Sensitization No data available[6]
Germ Cell Mutagenicity No data available[6]

No data available; not identified as a carcinogen

Carcinogenicity by IARC or ACGH]6]

| Reproductive Toxicity | No data available[6] |

Ecological Information

There is a lack of data regarding the environmental impact of this substance.

Table 5: Summary of Ecological Effects

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b189381?utm_src=pdf-body
https://www.echemi.com/sds/methyl35-dinitrobenzoate-pid_Seven17780.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3_5-dinitrobenzoate
https://www.echemi.com/sds/methyl35-dinitrobenzoate-pid_Seven17780.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3_5-dinitrobenzoate
https://www.fishersci.nl/store/msds?partNumber=11418820&countryCode=NL&language=en
https://www.fishersci.nl/store/msds?partNumber=11418820&countryCode=NL&language=en
https://www.fishersci.nl/store/msds?partNumber=11418820&countryCode=NL&language=en
https://www.fishersci.nl/store/msds?partNumber=11418820&countryCode=NL&language=en
https://www.fishersci.nl/store/msds?partNumber=11418820&countryCode=NL&language=en
https://www.fishersci.nl/store/msds?partNumber=11418820&countryCode=NL&language=en
https://www.fishersci.nl/store/msds?partNumber=11418820&countryCode=NL&language=en
https://www.fishersci.nl/store/msds?partNumber=11418820&countryCode=NL&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Effect Result

Toxicity to fish No data available[1]

Toxicity to daphnia and other aquatic )
No data available[1]

invertebrates
Toxicity to algae No data available[1]
Persistence and Degradability No data available[1]

| Bioaccumulative Potential | No data available[1] |
Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations.

e Product: Dispose of the chemical at an approved waste disposal plant. Do not mix with other
waste.

o Containers: Uncleaned containers should be handled and disposed of in the same manner
as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [methyl 3,5-dinitrobenzoate safety data sheet and
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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